Dipropyl carbonate
Dipropyl carbonate
Thermal decomposition of dipropyl carbonate at 300-400°C yields carbon dioxide, alkene and alcohol. Dipropyl carbonate reacts with hydrous titanium dioxide (TiO2 ·nH2O, n=0.15-1.23) at 453-573K to yield titanium tetraalkoxides [Ti(OPrn)4]. N435-catalyzed transesterification of diethyl carbonate with dipropyl carbonate to form ethyl propyl carbonate has been reported.
Brand Name:
Vulcanchem
CAS No.:
623-96-1
VCID:
VC20740183
InChI:
InChI=1S/C7H14O3/c1-3-5-9-7(8)10-6-4-2/h3-6H2,1-2H3
SMILES:
CCCOC(=O)OCCC
Molecular Formula:
C7H14O3
Molecular Weight:
146.18 g/mol
Dipropyl carbonate
CAS No.: 623-96-1
VCID: VC20740183
Molecular Formula: C7H14O3
Molecular Weight: 146.18 g/mol
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| Description | Thermal decomposition of dipropyl carbonate at 300-400°C yields carbon dioxide, alkene and alcohol. Dipropyl carbonate reacts with hydrous titanium dioxide (TiO2 ·nH2O, n=0.15-1.23) at 453-573K to yield titanium tetraalkoxides [Ti(OPrn)4]. N435-catalyzed transesterification of diethyl carbonate with dipropyl carbonate to form ethyl propyl carbonate has been reported. |
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| CAS No. | 623-96-1 |
| Product Name | Dipropyl carbonate |
| Molecular Formula | C7H14O3 |
| Molecular Weight | 146.18 g/mol |
| IUPAC Name | dipropyl carbonate |
| Standard InChI | InChI=1S/C7H14O3/c1-3-5-9-7(8)10-6-4-2/h3-6H2,1-2H3 |
| Standard InChIKey | VUPKGFBOKBGHFZ-UHFFFAOYSA-N |
| SMILES | CCCOC(=O)OCCC |
| Canonical SMILES | CCCOC(=O)OCCC |
| Boiling Point | 168.0 °C |
| Synonyms | Propyl carbonate;n-C3H7O(CO)OC3H7-n;n-Propyl carbonate;carbonic acid dipropyl ester;DIPROPYL CARBONATE;DI-N-PROPYL CARBONATE;DPC)Dipropyl carbo;Dipropyl carbonate (DPC) |
| PubChem Compound | 69344 |
| Last Modified | Sep 13 2023 |
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